N-(2-fluorophenyl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-(2-fluorophenyl)-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C16H16FNO/c1-10-8-11(2)15(12(3)9-10)16(19)18-14-7-5-4-6-13(14)17/h4-9H,1-3H3,(H,18,19)
• InChI Key: KDHJGFFTWQMUIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=CC=CC=C2F)C
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-(2-fluorophenyl)-2,4,6-trimethylbenzamide, also known as TFB-TMB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. TFB-TMB is a member of the benzamide family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

N-(2-fluorophenyl)-2,4,6-trimethylbenzamide acts as a selective antagonist of the TRPV1 channel by binding to a specific site on the channel. This binding prevents the channel from opening in response to stimuli, such as heat or capsaicin, which leads to a decrease in pain sensation. N-(2-fluorophenyl)-2,4,6-trimethylbenzamide also inhibits the release of neurotransmitters by binding to presynaptic receptors, which reduces the amount of neurotransmitters available for release.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2,4,6-trimethylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on pain sensation and neurotransmitter release, N-(2-fluorophenyl)-2,4,6-trimethylbenzamide has been found to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory properties and to reduce oxidative stress in cells. These effects suggest that N-(2-fluorophenyl)-2,4,6-trimethylbenzamide may have potential applications in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide is its selectivity for the TRPV1 channel. This selectivity allows researchers to study the effects of TRPV1 inhibition without affecting other channels or receptors. However, N-(2-fluorophenyl)-2,4,6-trimethylbenzamide has a relatively short half-life in vivo, which limits its usefulness in animal studies. Additionally, N-(2-fluorophenyl)-2,4,6-trimethylbenzamide is not water-soluble, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-2,4,6-trimethylbenzamide. One area of interest is the development of new TRPV1 antagonists based on the structure of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide. These compounds may have improved pharmacokinetic properties and increased selectivity for TRPV1. Another area of interest is the study of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide in animal models of pain and other neurological disorders. These studies may provide further insight into the potential therapeutic applications of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide. Finally, the anti-cancer and anti-inflammatory properties of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide warrant further investigation, as these properties may have significant clinical implications.

Synthesis Methods

N-(2-fluorophenyl)-2,4,6-trimethylbenzamide can be synthesized through a multi-step process starting from 2-fluoroaniline. The first step involves the reaction of 2-fluoroaniline with 2,4,6-trimethylbenzoyl chloride to form the corresponding amide. This amide is then subjected to further reactions, including reduction and acylation, to yield N-(2-fluorophenyl)-2,4,6-trimethylbenzamide. The synthesis of N-(2-fluorophenyl)-2,4,6-trimethylbenzamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(2-fluorophenyl)-2,4,6-trimethylbenzamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation. N-(2-fluorophenyl)-2,4,6-trimethylbenzamide has also been shown to inhibit the release of neurotransmitters, such as glutamate and substance P, in the central nervous system. These properties make N-(2-fluorophenyl)-2,4,6-trimethylbenzamide a promising candidate for the development of new drugs for the treatment of pain and other neurological disorders.